N-[(4-methylphenyl)methyl]-2-{[6-(pyridin-4-yl)pyridazin-3-yl]sulfanyl}acetamide

• IUPAC Name: N-[(4-methylphenyl)methyl]-2-(6-pyridin-4-ylpyridazin-3-yl)sulfanylacetamide
• InChI: InChI=1S/C19H18N4OS/c1-14-2-4-15(5-3-14)12-21-18(24)13-25-19-7-6-17(22-23-19)16-8-10-20-11-9-16/h2-11H,12-13H2,1H3,(H,21,24)
• InChI Key: MWYYWEKIUANYHC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CNC(=O)CSC2=NN=C(C=C2)C3=CC=NC=C3
• Molecular Formula: C19H18N4OS
• Molecular Weight: 350.4 g/mol

Description

The compound “N-[(4-methylphenyl)methyl]-2-{[6-(pyridin-4-yl)pyridazin-3-yl]sulfanyl}acetamide” is a complex organic molecule that contains several functional groups and rings. It has a pyridazin ring, which is a type of pyrimidine. Pyrimidines are aromatic heterocyclic organic compounds similar to benzene and pyridine, containing two nitrogen atoms at positions 1 and 3 of the six-member ring.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different part of the molecule. Unfortunately, without specific literature or experimental data, it’s challenging to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. It would be planar around the amide functional group due to the resonance of the lone pair of electrons on the nitrogen.

Chemical Reactions Analysis

The chemical reactions that this compound can undergo would depend on its functional groups. The amide group might undergo hydrolysis, and the aromatic rings might undergo electrophilic substitution.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its molecular structure. Some properties can be predicted: it’s likely to have a relatively high molecular weight, and due to the presence of polar functional groups, it might have some degree of solubility in polar solvents.

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with biological systems. Without specific information or context, it’s difficult to predict the mechanism of action of this compound.

Safety and Hazards

Without specific experimental data, it’s difficult to provide accurate information about the safety and hazards of this compound. As with any chemical, appropriate safety precautions should be taken when handling it.

Future Directions

Future research on this compound could involve studying its synthesis, properties, and potential applications. It could also involve investigating its biological activity and potential uses in medicine or other fields.